Cas no 930-27-8 (3-Methylfuran)

3-Methylfuran structure
3-Methylfuran structure
3-Methylfuran
930-27-8
C5H6O
82.1005415916443
MFCD00060134
40281
13587

3-Methylfuran Properties

Names and Identifiers

    • 3-Methylfuran
    • 3-Methylfuran (stabilized with HQ)
    • Furan,3-methyl
    • NSC 346905
    • Furan, 3-methyl-
    • 3-Methylfuran-methyl-D3
    • KJRRQXYWFQKJIP-UHFFFAOYSA-N
    • 5R72A0440N
    • 3-methylfurane
    • 3-methyl-furan
    • 3-methyl furan
    • PubChem19993
    • 3-Methylfuran, AldrichCPR
    • STL557624
    • BBL103814
    • NSC346905
    • VZ35151
    • FCH1116445
    • 3-Methylfuran (ACI)
    • 930-27-8
    • NS00039517
    • NSC-346905
    • 4-methylfuran
    • UNII-5R72A0440N
    • 3-Methylfuran (stabilised with Hydroquinone)
    • Q21099678
    • InChI=1/C5H6O/c1-5-2-3-6-4-5/h2-4H,1H
    • DTXSID10239228
    • GEO-01834
    • 3-Methylfuran 100 microg/mL in Methanol
    • CHEBI:172946
    • W18310
    • AKOS005255084
    • 5-17-01-00330 (Beilstein Handbook Reference)
    • BRN 0104217
    • M0939
    • A844425
    • FT-0671790
    • MFCD00060134
    • FT-0616160
    • EN300-88698
    • GS-0656
    • DTXCID30161719
    • DB-016017
    • >98.0%(GC) (stabilized with HQ)
    • +Expand
    • MFCD00060134
    • KJRRQXYWFQKJIP-UHFFFAOYSA-N
    • 1S/C5H6O/c1-5-2-3-6-4-5/h2-4H,1H3
    • O1C=C(C)C=C1
    • 0104217

Computed Properties

  • 82.04190
  • 0
  • 1
  • 0
  • 82.042
  • 6
  • 43.2
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 1.4
  • nothing
  • 0
  • 13.1

Experimental Properties

  • 1.58800
  • 13.14000
  • 1.431-1.433
  • 66°C(lit.)
  • -94.28°C (estimate)
  • -22 ºC
  • Colorless flowing liquid with ether like odor
  • It can be miscible with ethanol \ ether \ acetone and other solvents, but insoluble in water
  • 0.92

3-Methylfuran Security Information

3-Methylfuran Customs Data

  • 2932190090
  • China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

3-Methylfuran Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003K7Y-250mg
3-Methylfuran
930-27-8 95%
250mg
$179.00 2024-04-20
A2B Chem LLC
AB65374-1g
3-Methylfuran
930-27-8 97%
1g
$105.00 2024-07-18
Aaron
AR003KGA-250mg
3-Methylfuran
930-27-8 98%
250mg
$25.00 2024-07-18
abcr
AB138631-1 g
3-Methylfuran, stabilized with HQ, 98%; .
930-27-8 98%
1 g
€246.20 2023-07-20
Advanced ChemBlocks
10706-1G
3-Methylfuran
930-27-8 97%
1G
$80 2023-09-15
Chemenu
CM328860-50g
3-methylfuran
930-27-8 95%+
50g
$883
Enamine
EN300-88698-0.05g
3-methylfuran
930-27-8 95%
0.05g
$25.0 2024-05-21
eNovation Chemicals LLC
Y1015051-1g
3-Methylfuran
930-27-8 98.0%
1g
$305 2022-09-08
Fluorochem
005088-1g
3-Methylfuran (stabilised with Hydroquinone)
930-27-8 98%
1g
£79.00 2022-03-01
TRC
M305443-500mg
3-Methylfuran
930-27-8
500mg
$ 152.00 2023-09-07

3-Methylfuran Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Catalysts: Copper Solvents: Quinoline ;  250 °C
Reference
Quinoline
Sherman, Angela R.; Caron, Antoine; Collins, Shawn K., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2015, 1, 1-4

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Copper Solvents: Quinoline
Reference
3-Methyl-2-furoic acid and 3-methylfuran
Burness, D. M., Organic Syntheses, 1959, 39, 46-8

Synthetic Circuit 3

Reaction Conditions
1.1 Catalysts: p-Toluenesulfonic acid ,  Titania ,  Palladium, bis(acetonitrile)dichloro- (supported on TiO2) Solvents: Methanol ;  18 h
Reference
Process for the preparation of organic compounds via reduction of allylic compounds
, Japan, , ,

Synthetic Circuit 4

Reaction Conditions
1.1 Catalysts: Trifluoroacetic acid
Reference
Synthesis and ene reactions of 3-methylene-2,3-dihydrofuran
Miles, William H.; Berreth, Christina L.; Smiley, Patricia M., Tetrahedron Letters, 1993, 34(33), 5221-2

Synthetic Circuit 5

Reaction Conditions
Reference
A convenient synthesis of furans
Camus, Francis; Hasiak, Bruno; Martin, Marius; Couturier, Daniel, Synthetic Communications, 1982, 12(8), 647-50

Synthetic Circuit 6

Reaction Conditions
1.1 Reagents: Hydrogen peroxide Catalysts: Molybdenum, [[2,2′-[1,2-ethanediylbis[(nitrilo-κN)methylidyne]]bis[phenolato-κO]… Solvents: Benzene ;  6 h, 40 °C
Reference
Process for preparation of 3-methylfuran
, China, , ,

Synthetic Circuit 7

Reaction Conditions
Reference
Orientation in the furan nucleus. VI. β-Substituted furans
Gilman, Henry; Burtner, Robert R., Journal of the American Chemical Society, 1933, 55, 2903-9

Synthetic Circuit 8

Reaction Conditions
1.1 Reagents: Quinoline Catalysts: Copper ;  2.5 h, 165 - 180 °C
Reference
[4+3] Cycloaddition of C-3 substituted furans. Stereoselectivity induced by coordination effects
Montana, Angel M.; Grima, Pedro M.; Castellvi, Maria; Batalla, Consuelo; Font-Bardia, Merce, Tetrahedron, 2012, 68(48), 9982-9998

Synthetic Circuit 9

Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Mercuric sulfate
Reference
Synthesis of furans from acetylenic epoxides and diols
Miller, David, Journal of the Chemical Society [Section] C: Organic, 1969, (1), 12-15

Synthetic Circuit 10

Reaction Conditions
1.1 Reagents: Sulfuric acid
Reference
Short synthesis of 3-methylfuran
Cornforth, J. W., Journal of the Chemical Society, 1958, 1310,

Synthetic Circuit 11

Reaction Conditions
Reference
Photochemistry of 3,6-dihydro-1,2-oxazines: a versatile route to substituted pyrroles
Givens, R. S.; Choo, D. J.; Merchant, S. N.; Stitt, R. P.; Matuszewski, B., Tetrahedron Letters, 1982, 23(13), 1327-30

Synthetic Circuit 12

Reaction Conditions
Reference
Product class 9: furans
Koenig, B., Science of Synthesis, 2002, 9, 183-285

Synthetic Circuit 13

Reaction Conditions
1.1 rt
Reference
Preparation of 3-aminomethyltetrahydrofuran with furan as raw material
, China, , ,

Synthetic Circuit 14

Reaction Conditions
1.1 Reagents: Ethanol ,  Hydrogen Catalysts: Alumina ;  1250 h, 1 MPa, 450 °C
Reference
Method for producing aromatic hydrocarbon via aromatization
, China, , ,

Synthetic Circuit 15

Reaction Conditions
1.1 Catalysts: Quinoline ,  Copper ;  250 °C
Reference
Quinoline
Sherman, Angela R., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Synthetic Circuit 16

Reaction Conditions
1.1 Reagents: Ethyl nitrite ,  Nitric oxide
Reference
Formation of 3-methylfuran from the gas-phase reaction of OH radicals with isoprene and the rate constant for its reaction with the OH radical
Atkinson, Roger; Aschmann, Sara M.; Tuazon, Ernesto C.; Arey, Janet; Zielinska, Barbara, International Journal of Chemical Kinetics, 1989, 21(7), 593-604

Synthetic Circuit 17

Reaction Conditions
1.1 Reagents: Chlorine
Reference
Products at the reaction of amino acids in aqueous solution with chlorine
Ishikawa, Seiichi; Fujino, Hiroshi; Yasuda, Kazuhiko; Shigemori, Nobuyasu, Suishitsu Odaku Kenkyu (1978-1991), 1986, 9(12), 786-92

Synthetic Circuit 18

Reaction Conditions
Reference
Photoisomerization of 2-alkylfurans to 3-alkylfurans
Hiraoka, H.; Srinivasan, R., Journal of the American Chemical Society, 1968, 90(10), 2720-1

Synthetic Circuit 19

Reaction Conditions
Reference
Carbohydrate pyrolysis mechanisms from isotopic labeling
Paine, John B. III; Pithawalla, Yezdi B.; Naworal, John D., Journal of Analytical and Applied Pyrolysis, 2008, 83(1), 37-63

Synthetic Circuit 20

Reaction Conditions
Reference
Preparation of 3-methylfuran
, Japan, , ,

3-Methylfuran Raw materials

3-Methylfuran Preparation Products

3-Methylfuran Suppliers

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3-Methylfuran Related Literature

Recommended suppliers
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